(3Z)-4-Anilino-4-hydroxy-3-buten-2-one-Cupric Salt

• CAS No.: 15138-97-3
• Molecular Formula: C20H20CuN2O4
• Molecular Weight: 415.9 g/mol
• IUPAC Name: copper;(Z)-4-anilino-4-oxobut-2-en-2-olate
• InChI: InChI=1S/2C10H11NO2.Cu/c2*1-8(12)7-10(13)11-9-5-3-2-4-6-9;/h2*2-7,12H,1H3,(H,11,13);/q;;+2/p-2/b2*8-7-
• InChI Key: ZGWLZPZPUNXCED-ATMONBRVSA-L
• Isomeric SMILES: C/C(=C/C(=O)NC1=CC=CC=C1)/[O-].C/C(=C/C(=O)NC1=CC=CC=C1)/[O-].[Cu+2]
• Canonical SMILES: CC(=CC(=O)NC1=CC=CC=C1)[O-].CC(=CC(=O)NC1=CC=CC=C1)[O-].[Cu+2]

Description

NSC 5738 is a chemical compound that has garnered attention in various fields of scientific research It is known for its unique properties and potential applications in chemistry, biology, medicine, and industry

Chemical Reactions Analysis

NSC 5738 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce different oxidized forms of NSC 5738, while reduction reactions may yield reduced forms of the compound.

Scientific Research Applications

NSC 5738 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and as a catalyst in certain processes. In biology, NSC 5738 is studied for its potential effects on cellular processes and its interactions with biological molecules. In medicine, it is investigated for its potential therapeutic applications, including its use as a drug candidate for treating certain diseases. In industry, NSC 5738 is utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of NSC 5738 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain proteins or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and signaling pathways, ultimately resulting in the desired therapeutic or chemical effects. The exact molecular targets and pathways involved may vary depending on the specific application of NSC 5738.

Comparison with Similar Compounds

NSC 5738 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or properties. By comparing NSC 5738 with these compounds, researchers can better understand its distinct characteristics and potential advantages. Some similar compounds may include other chemical reagents or drug candidates with comparable effects or applications.